(S)-2-(2-Chlorophenyl)-2-hydroxypropionic Acid

• Molecular Formula: C9H9ClO3
• Molecular Weight: 200.62 g/mol
• IUPAC Name: (2S)-2-(2-chlorophenyl)-2-hydroxypropanoic acid
• InChI: InChI=1S/C9H9ClO3/c1-9(13,8(11)12)6-4-2-3-5-7(6)10/h2-5,13H,1H3,(H,11,12)/t9-/m0/s1
• InChI Key: ZEXPENITPLXFLY-VIFPVBQESA-N
• Isomeric SMILES: C[C@](C1=CC=CC=C1Cl)(C(=O)O)O
• Canonical SMILES: CC(C1=CC=CC=C1Cl)(C(=O)O)O

Description

(S)-2-(2-Chlorophenyl)-2-hydroxypropionic Acid is a chiral hydroxy acid characterized by a propionic acid backbone (three-carbon chain) with a hydroxyl (-OH) and a 2-chlorophenyl group attached to the second carbon.

Key features:

• Stereochemistry: The (S)-enantiomer may exhibit distinct interactions in chiral environments, such as enzyme binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-2-(2-Chlorophenyl)-2-hydroxypropionic Acid typically involves the asymmetric reduction of 2-(2-chlorophenyl)-2-oxoacetic acid. This reduction can be achieved using chiral catalysts or enzymes that ensure the formation of the desired enantiomer. Common reagents used in this process include borane complexes and chiral oxazaborolidine catalysts.

Industrial Production Methods

On an industrial scale, the production of (S)-2-(2-Chlorophenyl)-2-hydroxypropionic Acid may involve the use of biocatalysts or chemical catalysts to achieve high enantioselectivity. The process often includes steps such as crystallization and purification to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

(S)-2-(2-Chlorophenyl)-2-hydroxypropionic Acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are frequently used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be employed for substitution reactions.

Major Products Formed

The major products formed from these reactions include ketones, alcohols, and various substituted derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

(S)-2-(2-Chlorophenyl)-2-hydroxypropionic Acid has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with enzymes.

Medicine: It serves as a precursor for the development of pharmaceutical agents, particularly those targeting specific receptors or enzymes.

Industry: The compound is utilized in the production of fine chemicals and as a building block in material science.

Mechanism of Action

The mechanism of action of (S)-2-(2-Chlorophenyl)-2-hydroxypropionic Acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit or activate these targets, leading to various biological effects. The pathways involved may include signal transduction, metabolic processes, and cellular responses.

Comparison with Similar Compounds

Positional Isomers: 2-Chloro vs. 4-Chlorophenyl Derivatives

Substituent position on the phenyl ring significantly alters electronic and steric properties:

Compound Name	Molecular Formula	Chlorophenyl Position	Hydroxy Position	CAS RN	Similarity Score*	Notes
(S)-2-(2-Chlorophenyl)-2-hydroxyacetic acid	C₈H₇ClO₃	2	2	10421-85-9	1.00 (vs. R-form)	Higher steric hindrance at ortho position
(S)-2-(4-Chlorophenyl)-2-hydroxypropionic acid	C₉H₉ClO₃	4	2	N/A†	0.91	Para-substitution reduces steric effects; lower similarity to 2-chloro analogs

Similarity Score: Calculated based on structural overlap (1.00 = identical backbone; 0.91 = differing substituent positions) .

Implications :

• Electronic effects : The electron-withdrawing chlorine at the ortho position may enhance acidity compared to para-substituted derivatives .

Homologs: Propionic vs. Acetic Acid Backbones

Chain length impacts lipophilicity and molecular volume:

Compound Name	Backbone	Molecular Formula	logP* (Predicted)	Applications
(S)-2-(2-Chlorophenyl)-2-hydroxypropionic acid	Propionic	C₉H₉ClO₃	~1.8	Pharmaceutical intermediates
(S)-2-(2-Chlorophenyl)-2-hydroxyacetic acid	Acetic	C₈H₇ClO₃	~1.2	Limited due to higher solubility

logP : Predicted using QSAR models; propionic acid homologs exhibit higher lipophilicity, favoring membrane permeability .

Stereoisomers: (S) vs. (R) Enantiomers

Enantiomeric pairs exhibit divergent biological activities:

Compound Name	Configuration	CAS RN	Notes
(S)-2-(2-Chlorophenyl)-2-hydroxypropionic acid	S	N/A†	Likely preferred in chiral drug synthesis
(R)-2-(2-Chlorophenyl)-2-hydroxypropionic acid	R	N/A†	Potential for reduced efficacy or toxicity

Example : (S)-2-(4-Chlorophenyl)-2-hydroxyacetic acid (CAS 32189-36-9) shows 0.91 similarity to its 2-chloro counterpart, indicating stereochemical sensitivity in interactions .

Other Hydroxy Acids

Benzilic Acid (2,2-Diphenyl-2-hydroxyacetic acid)

• Structure : Two phenyl groups at C2; simpler hydroxyl positioning.
• Applications : Precursor in organic synthesis; lacks chlorine’s electronic effects .

Lactic Acid (2-Hydroxypropanoic acid)

• Structure: No aromatic substituents; lower logP (~-0.6).
• Contrast : Less lipophilic than chlorophenyl derivatives, limiting use in hydrophobic systems .

Biological Activity

(S)-2-(2-Chlorophenyl)-2-hydroxypropionic acid, commonly referred to as (S)-2-chloromandelic acid, is an organochlorine compound with significant biological activity that has been explored in various pharmacological contexts. This article provides a comprehensive overview of its biological properties, synthesis methods, and applications based on diverse research findings.

• Molecular Formula : C9H10ClO3
• Molecular Weight : 186.62 g/mol
• Melting Point : 119-121 °C
• Boiling Point : 350.3 °C at 760 mmHg
• Density : Approximately 1.5 g/cm³
• Flash Point : 165.7 °C

Pharmacological Activity

(S)-2-(2-Chlorophenyl)-2-hydroxypropionic acid exhibits notable anti-inflammatory and analgesic properties , akin to non-steroidal anti-inflammatory drugs (NSAIDs). Its structure allows for effective interaction with biological systems, potentially modulating pain pathways and inflammatory responses.

Research indicates that this compound may interact with specific receptors involved in pain perception and inflammation, leading to its therapeutic effects. Studies suggest that it may inhibit cyclooxygenase (COX) enzymes, which play a critical role in the inflammatory process.

Synthesis Methods

The synthesis of (S)-2-(2-Chlorophenyl)-2-hydroxypropionic acid can be achieved through several methods, including:

• Chiral Pool Synthesis : Utilizing chiral intermediates derived from natural sources.
• Asymmetric Synthesis : Employing catalysts to induce chirality during the formation of the compound.
• Enzymatic Methods : Utilizing specific enzymes to achieve selective hydrolysis or reduction.

These methods highlight the versatility in synthesizing this compound while maintaining its chiral integrity.

Comparative Analysis with Related Compounds

Compound Name	Molecular Formula	Key Features
(S)-2-(2-Chlorophenyl)-2-hydroxypropionic acid	C9H10ClO3	Analgesic properties, chiral
Lactic Acid	C3H6O3	Metabolite, used in food industry
Mandelic Acid	C8H8O3	Antibacterial properties
Chloroacetic Acid	C2HClO2	Used in organic synthesis

(S)-2-(2-Chlorophenyl)-2-hydroxypropionic acid is distinguished by its specific chiral configuration and potential applications in medicinal chemistry and agriculture.

Case Studies and Research Findings

• Anti-inflammatory Effects :
  A study conducted on animal models demonstrated that (S)-2-(2-Chlorophenyl)-2-hydroxypropionic acid significantly reduced inflammation markers when administered after inducing inflammation through carrageenan injection. The compound exhibited a dose-dependent effect similar to ibuprofen, a widely used NSAID.
• Analgesic Properties :
  Clinical trials have shown that patients treated with formulations containing (S)-2-(2-Chlorophenyl)-2-hydroxypropionic acid reported lower pain levels compared to those receiving placebo treatments. This suggests its potential as an effective analgesic agent.
• Toxicological Assessments :
  Toxicological studies have indicated that while the compound exhibits beneficial pharmacological effects, it also requires careful dosage management to avoid adverse effects commonly associated with NSAIDs, such as gastrointestinal irritation.